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Compound of Interest

Compound Name: ALRT1550

Cat. No.: B1667003

The following guide provides critical safety, handling, and disposal information for ALRT1550, a
pyrophoric and water-reactive compound. This information is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory operations and
environmental protection.

Hazard Summary and Safety Information

ALRT1550 is a hazardous substance that requires strict adherence to safety protocols. The
primary hazards include its pyrophoric nature, violent reactivity with water, and significant
health risks. All handling of this compound should occur under an inert atmosphere in a
properly functioning fume hood.
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Hazard Classification GHS Code Description

Catches fire spontaneously if

Pyrophoric Liquid H250 )
exposed to air.[1]
In contact with water, releases
Reacts with Water H260 flammable gases which may
ignite spontaneously.[1]
Causes severe skin burns and
Skin Corrosion H314
eye damage.[1]
) Causes serious eye damage.
Serious Eye Damage H318 o
o May be fatal if swallowed and
Aspiration Hazard H304 )
enters airways.[1]
) o Suspected of damaging fertility
Reproductive Toxicity H361 )
or the unborn child.[1]
) May cause drowsiness or
STOT (Single Exposure) H336 o
dizziness.
Causes damage to organs
STOT (Repeated Exposure) H372 through prolonged or repeated
exposure.
Acute Aquatic Hazard H401 Toxic to aquatic life.[1]
. . Toxic to aquatic life with long-
Chronic Aquatic Hazard H411

lasting effects.[1]

Personal Protective Equipment (PPE)

When handling ALRT1550, the following personal protective equipment is mandatory:
o Eye/Face Protection: Safety glasses with side-shields and a face shield.

o Skin Protection: Flame-retardant lab coat and chemically resistant gloves (e.g., nitrile
rubber). Ensure gloves are compatible with the specific solvents being used.
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» Respiratory Protection: Use only in a well-ventilated area, typically a fume hood. If exposure
limits are exceeded, a full-face respirator with appropriate cartridges is necessary.

Spill and Emergency Procedures

In Case of a Spill:

Do not use water to clean up the spill.

Cover the spill with a dry, inert absorbent material such as sand or soda ash.

Carefully collect the absorbed material into a designated, dry, and sealable container.

Dispose of the container as hazardous waste.
First Aid Measures:
 Inhalation: Move the person to fresh air and seek immediate medical attention.[1]

o Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with copious amounts of water for at least 15 minutes and seek immediate medical attention.

[1]

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Seek immediate medical attention from an
ophthalmologist.[1]

« Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[1]

ALRT1550 Disposal Protocol

Proper disposal of ALRT1550 and its contaminated waste is crucial to ensure safety and
environmental compliance. Under no circumstances should this material be disposed of down
the drain or in regular trash.

Step-by-Step Disposal Procedure:

e Quenching (for residual amounts):
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o This procedure should only be performed by personnel experienced with handling
pyrophoric reagents.

o Work in a fume hood under an inert atmosphere (e.g., argon or nitrogen).

o Slowly add the ALRT1550 solution to a flask containing an excess of a less reactive
solvent (e.g., heptane or toluene).

o The flask should be cooled in an ice bath.

o Slowly and carefully add a quenching agent, such as isopropanol, dropwise with vigorous
stirring.

o After the initial reaction subsides, slowly add methanol, followed by a very slow addition of
water to ensure complete quenching.

o The resulting solution should be neutralized.

Waste Collection and Labeling:

o All qguenched solutions, contaminated solvents, and solid waste (e.g., contaminated paper
towels, pipette tips) must be collected in a designated hazardous waste container.

o The container must be made of a compatible material and have a secure, sealing lid.[2]

o Label the container clearly with "Hazardous Waste," the full chemical name "ALRT1550,"
and a description of the contents (e.g., "Quenched ALRT1550 in
heptane/isopropanol/water").

Storage of Hazardous Waste:

o Store the sealed hazardous waste container in a designated satellite accumulation area.

[2]

o The storage area must be well-ventilated and away from sources of ignition and
incompatible materials.

o Ensure secondary containment is in place to prevent spills.[3]
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e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.[3]

o Do not attempt to transport the waste off-site yourself.

Empty Container Disposal

o Empty containers that once held ALRT1550 must also be treated as hazardous waste.

Rinse the container three times with a suitable inert solvent (e.g., heptane). The rinsate must
be collected and disposed of as hazardous waste.[3]

After rinsing, the container should be air-dried in a fume hood.

Deface or remove the original label.[3]

Dispose of the rinsed and dried container as instructed by your institution's EHS guidelines.

Disposal Workflow Diagram

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1667003?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation & PPE
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Caption: Logical workflow for the safe quenching and disposal of ALRT1550 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

To cite this document: BenchChem. [Essential Safety & Disposal Procedures for ALRT1550].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667003#alrt1550-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1667003?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/sds/aldrich/423793
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1667003#alrt1550-proper-disposal-procedures
https://www.benchchem.com/product/b1667003#alrt1550-proper-disposal-procedures
https://www.benchchem.com/product/b1667003#alrt1550-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667003?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

